Cas no 80263-70-3 ((2-(3,4-dihydroxyphenyl)-2-oxoethyl)dimethylsulfonium)

• Product Name: (2-(3,4-dihydroxyphenyl)-2-oxoethyl)dimethylsulfonium
• CAS No: 80263-70-3
• MF: C₁₀H₁₃O₃S
• MW: 213.273422002792
• CID: 985318
• PubChem ID: 133427
• Update Time: 2025-04-20

(2-(3,4-dihydroxyphenyl)-2-oxoethyl)dimethylsulfonium Chemical and Physical Properties

Names and Identifiers

• (2-(3,4-dihydroxyphenyl)-2-oxoethyl)dimethylsulfonium
• [2-(3,4-dihydroxyphenyl)-2-oxoethyl]-dimethylsulfanium
• DTXSID90230197
• Sulfonium, (2-(3,4-dihydroxyphenyl)-2-oxoethyl)dimethyl-
• (2-(3,4-Dihydroxyphenyl)-2-oxoethyl)dimethylsulfonium iodide
• 80263-70-3
• Dhpoe-dms
• CHEMBL1184493

• Inchi： 1S/C10H12O3S/c1-14(2)6-10(13)7-3-4-8(11)9(12)5-7/h3-5H,6H2,1-2H3,(H-,11,12,13)/p+1
• InChI Key： ZAMWWUKFTNAPSN-UHFFFAOYSA-O
• SMILES： [S+](C)(C)CC(C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 213.059
• Monoisotopic Mass: 213.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 22
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones